Cas no 2228345-93-3 (1-methyl-3-(2-methyloxiran-2-yl)-1H-pyrrolo2,3-bpyridine)

• Product Name: 1-methyl-3-(2-methyloxiran-2-yl)-1H-pyrrolo2,3-bpyridine
• CAS No: 2228345-93-3
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 6504492
• PubChem ID: 165703990
• Update Time: 2025-06-26

1-methyl-3-(2-methyloxiran-2-yl)-1H-pyrrolo2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(2-methyloxiran-2-yl)-1H-pyrrolo2,3-bpyridine
• 2228345-93-3
• EN300-1760024
• 1-methyl-3-(2-methyloxiran-2-yl)-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C11H12N2O/c1-11(7-14-11)9-6-13(2)10-8(9)4-3-5-12-10/h3-6H,7H2,1-2H3
• InChI Key： YZMSCPFNHTZQRR-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1=CN(C)C2C1=CC=CN=2

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 30.4Ų

Additional information on 1-methyl-3-(2-methyloxiran-2-yl)-1H-pyrrolo2,3-bpyridine

Introduction to 1-methyl-3-(2-methyloxiran-2-yl)-1H-pyrrolo[2,3-bpyridine) (CAS No. 2228345-93-3) and Its Emerging Applications in Chemical Biology

The compound 1-methyl-3-(2-methyloxiran-2-yl)-1H-pyrrolo[2,3-bpyridine), identified by its CAS number 2228345-93-3, represents a novel heterocyclic molecule with significant potential in the field of chemical biology. This compound belongs to a class of pyrrolopyridine derivatives, which have garnered considerable attention due to their unique structural features and biological activities. The presence of a methyl group and an oxiran moiety in its structure imparts distinct chemical properties that make it a valuable scaffold for drug discovery and molecular research.

Recent advancements in medicinal chemistry have highlighted the importance of pyrrolopyridine derivatives in the development of therapeutic agents. These compounds often exhibit potent interactions with biological targets, making them attractive for designing novel drugs. The 1-methyl-3-(2-methyloxiran-2-yl)-1H-pyrrolo[2,3-bpyridine) molecule, in particular, has been studied for its ability to modulate various enzymatic and receptor systems. Its structural framework allows for selective binding to target proteins, which is a critical factor in drug design.

In the context of modern drug development, the oxiran functional group in this compound plays a crucial role. Oxiranes are known for their reactivity and ability to participate in various chemical transformations, including nucleophilic addition reactions. This property makes 1-methyl-3-(2-methyloxiran-2-yl)-1H-pyrrolo[2,3-bpyridine) a versatile intermediate in synthetic chemistry. Researchers have leveraged this reactivity to develop novel synthetic pathways for more complex molecules, further expanding its utility in pharmaceutical applications.

One of the most promising areas of research involving this compound is its potential as an inhibitor of kinases and other enzymes involved in signal transduction pathways. Kinases are critical enzymes that regulate numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. The pyrrolopyridine core of 1-methyl-3-(2-methyloxiran-2-yl)-1H-pyrrolo[2,3-bpyridine) is known to interact with the ATP-binding pockets of these enzymes, making it a promising candidate for developing kinase inhibitors.

Recent studies have demonstrated that derivatives of pyrrolopyridine can exhibit significant inhibitory effects on various kinases, including Janus kinases (JAKs) and protein tyrosine kinases (PTKs). These kinases are involved in pathways that regulate immune responses, cell growth, and differentiation. By targeting these enzymes, compounds like 1-methyl-3-(2-methyloxiran-2-yl)-1H-pyrrolo[2,3-bpyridine) hold promise for treating conditions such as rheumatoid arthritis and certain types of cancer. The methyl group in the molecule contributes to its binding affinity by enhancing hydrophobic interactions with the target enzyme.

The oxiran substituent also contributes to the biological activity of this compound by allowing for further functionalization through ring-opening reactions. This flexibility has enabled researchers to modify the structure of 1-methyl-3-(2-methyloxiran-2-yl)-1H-pyrrolo[2,3-bpyridine) to improve its pharmacological properties. For instance, introducing additional substituents at specific positions on the pyrrolopyridine ring can enhance selectivity and reduce off-target effects.

In addition to its potential as a kinase inhibitor, 1-methyl-3-(2-methyloxiran-2-yl)-1H-pyrrolo[2,3-bpyridine) has been explored for its role in modulating other biological pathways. For example, it has shown promise in inhibiting the activity of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins that mediate inflammation and pain. By inhibiting COX enzymes, this compound could serve as a lead compound for developing anti-inflammatory drugs.

The synthesis of 1-methyl-3-(2-methyloxiran-2-yl)-1H-pyrrolo[2,3-bpyridine) involves multi-step organic reactions that highlight the compound's synthetic complexity. The introduction of the pyrrolopyridine core requires careful control over reaction conditions to ensure high yield and purity. Additionally, the functionalization of the oxiran group must be performed under mild conditions to prevent unwanted side reactions. These synthetic challenges underscore the importance of advanced techniques in organic chemistry for developing such complex molecules.

Advances in computational chemistry have also played a significant role in understanding the properties of 1-methyl-3-(2-methyloxiran-2-yl)-1H-pyrrolo[2,3-bpyridine). Molecular modeling studies have provided insights into its binding interactions with biological targets at an atomic level. These studies have helped researchers optimize the structure of the compound for improved efficacy and reduced toxicity. Computational methods have also been used to predict potential side effects and metabolic pathways, which are crucial for drug safety assessments.

The potential applications of 1-methyl-3-(2-methyloxiran-2-yl)-1H-pyrrolo[2,3-bpyridine) extend beyond drug development into other areas of chemical biology. For instance, it has been used as a tool compound in studying enzyme mechanisms and protein-protein interactions. Its ability to modulate biological pathways makes it a valuable tool for researchers investigating disease mechanisms and developing new therapeutic strategies.

In conclusion, 1-methyl - 3 - ( 22 - meth y l ox iran - 22 - yl ) - 11 H - p y r r o lo [ 22 ,33 - b p y rid ine ) ( CAS No . 2228345 -93 -33 ) is a promising compoun d with significant potential i n th e field o f c hemical b iology . Its unique structural features , including th e presence o f a methyl group and an ox iran moiety , make i t a valuable scaffold f or drug discovery . Recent studies have demonstrated its potential as an inhibitor o f kin ases an d other en zymes involved i n signal tra nsduct ion path wa ys . The compoun d's versatility i n synthetic chemis try an d i ts ability t o be further functionalized make s i t an attractive candidate f or deve loping no vel therapeutic ag ents . As research continue s t o e xplore th e p otential o f thi s compoun d , i t is likely t hat we wi ll see further app lications i n both pharma ceutical an d basic sci ence re se arch . p >